RB 101

Enkephalinase inhibition Prodrug bioactivation Peptidase pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C31H38N2O3S3
Molecular Weight 582.8 g/mol
Cat. No. B15579208
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameRB 101
Molecular FormulaC31H38N2O3S3
Molecular Weight582.8 g/mol
Structural Identifiers
InChIInChI=1S/C31H38N2O3S3/c1-37-18-17-28(32)23-39-38-22-27(19-24-11-5-2-6-12-24)30(34)33-29(20-25-13-7-3-8-14-25)31(35)36-21-26-15-9-4-10-16-26/h2-16,27-29H,17-23,32H2,1H3,(H,33,34)/t27?,28?,29-/m0/s1
InChIKeyQXXMSEVVNUSHKJ-PPUMFKDSSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

RB 101 Enkephalinase Inhibitor Profile


RB 101 (N-[(R,S)-2-benzyl-3[(S)(2-amino-4-methylthio)butyldithio]-1-oxopropyl]-L-phenylalanine benzyl ester) is a synthetic organic prodrug that undergoes metabolic disulfide cleavage to generate two active peptidase inhibitors: one targeting aminopeptidase N (APN, IC₅₀ = 11 nM) and one targeting neutral endopeptidase/neprilysin (NEP, IC₅₀ = 2 nM) [1]. This dual enkephalinase inhibition elevates extracellular levels of the endogenous opioid peptides Met-enkephalin and Leu-enkephalin [2]. RB 101 was the first systemically active mixed inhibitor prodrug of enkephalin-degrading enzymes capable of crossing the blood-brain barrier, as demonstrated by complete inhibition of cerebral NEP after intravenous injection in mice [3]. It produces dose-dependent antinociceptive, antidepressant-like, and anxiolytic-like effects in rodent models without typical opioid-related adverse effects such as respiratory depression, tolerance development, or conditioned place preference [4][5].

Systemically active enkephalinase inhibitor prodrug for CNS pain research
Blood-brain barrier penetration with dual APN/NEP target engagement
Prodrug activation design for opioidergic pathway studies
Non-invasive systemic delivery avoids ICV catheter confounds

Why Generic Substitution Fails for RB 101


RB 101's prodrug design and dual-target inhibition profile create a unique pharmacological signature that distinguishes it from alternative approaches to enkephalin potentiation. Single-target inhibitors of either APN or NEP alone, when administered individually or in simple combination, fail to produce significant antinociception after systemic administration because they do not achieve the complete blockade of enkephalin degradation required for robust behavioral effects [1]. Direct opioid agonists such as morphine produce analgesia but carry significant liabilities including respiratory depression, tolerance development, and abuse potential that RB 101 avoids [2][3]. Brain-impermeant inhibitors like kelatorphan cannot access central enkephalinergic pathways critical for supraspinal analgesia and emotional behavior modulation [4]. The quantitative evidence below demonstrates why RB 101's integrated dual-enzyme inhibition, systemic bioavailability, and differentiated safety profile make it the definitive tool for investigating endogenous opioid function without the confounds of receptor downregulation or off-target effects that plague alternative compounds.

RB 101 (this product)
Disulfide prodrug; CNS penetration; dual APN/NEP inhibition
Thiorphan / Kelatorphan
Non-prodrug inhibitors; limited to peripheral NEP or restricted CNS distribution may not transfer
RB 101 (racemic/S,S)
Specific benzyl ester stereochemistry determines CNS exposure and analgesia models
Later analogs (RB 120, PL265)
Different stereochemical profile; pharmacological response may shift; requires validation

RB 101 Comparative Evidence


Respiratory Safety vs. Morphine

RB 101 is a prodrug that undergoes disulfide bond cleavage to generate two distinct active inhibitors: (S)-2-amino-1-mercapto-4-methylthio butane, which inhibits aminopeptidase N (APN) with an IC₅₀ of 11 nM, and N-[(R,S)-2-mercapto-methyl-1-oxo-3-phenylpropyl]-L-phenylalanine, which inhibits neutral endopeptidase/neprilysin (NEP) with an IC₅₀ of 2 nM [1]. This dual inhibition is essential because enkephalins are degraded by both APN and NEP; single-target inhibitors are ineffective in vivo [2].

Respiratory endpoint vs. morphine
Head-to-head
No ventilation depression at analgesic doses (40–160 mg/kg i.p.), unlike morphine-induced depression; kelatorphan produced naloxone-reversible stimulation
Supports respiratory endpoint monitoring in pain models
Plethysmography in awake/anesthetized cats and rodents
Enkephalinase inhibition Prodrug bioactivation Peptidase pharmacology

Prodrug Synergy vs. Co-Administered Inhibitors

In the hot plate test in mice, RB 101 produced dose-dependent antinociception with an ED₅₀ of 9 mg/kg (i.v.) after single administration [1]. Critically, after 4 days of chronic treatment (80 mg/kg i.p. twice daily), the ED₅₀ of RB 101 remained unchanged at 9.50 mg/kg, demonstrating a complete absence of antinociceptive tolerance [2]. In contrast, morphine-treated mice under an identical chronic dosing regimen (3 mg/kg twice daily for 4 days) exhibited a 1.92-fold rightward shift in the dose-response curve, corresponding to a significant decrease in analgesic potency (ED₅₀ increased from 1.60 mg/kg to 3.10 mg/kg) [2]. Furthermore, RB 101 showed no cross-tolerance with morphine: RB 101 ED₅₀ values were not significantly different between vehicle-pretreated (9.50 mg/kg) and morphine-tolerant (10.00 mg/kg) mice [2].

Prodrug synergy vs. co-admin
Head-to-head
Intact RB 101 is 3× more potent than combined separate APN/NEP moieties at equivalent doses
Prodrug structure may enhance target engagement
In vivo analgesic testing, mice, i.v. administration
Antinociception Tolerance development Analgesic potency

CNS Penetration

In a direct comparative study measuring ventilation in cats and rodents using barometric plethysmography, RB 101 (40-160 mg/kg i.p.) did not affect ventilation in any condition tested (awake or anesthetized), demonstrating a complete absence of respiratory depression [1]. In contrast, morphine and other opioid analgesics produce dose-dependent respiratory depression that limits their clinical utility and complicates preclinical interpretation [1]. Notably, the comparator kelatorphan, another enkephalinase inhibitor largely restricted to the periphery by the blood-brain barrier, produced a naloxone-reversible increase in ventilation and breathing frequency at high doses (0.7-20 mg/kg i.v.), indicating that not all enkephalinase inhibitors share RB 101's favorable respiratory profile [1].

CNS penetration
Head-to-head
Complete cerebral NEP inhibition after i.v. injection; RB 38A and kelatorphan show minimal/restricted CNS entry
Enables supraspinal opioid receptor occupancy studies
Organ distribution and enzymatic inhibition assays
Respiratory depression Safety pharmacology Opioid alternatives

Tolerance and Cross-Tolerance with Morphine

In a rat model of carrageenan-induced inflammatory pain, intravenous RB 101 dose-dependently reduced spinal c-Fos expression, achieving a 63 ± 2% reduction at the highest dose (40 mg/kg) [1]. Critically, coadministration of inactive/subthreshold doses of RB 101 (5 mg/kg i.v.) with the CCK-B receptor antagonist CI988 (3 mg/kg i.p.) produced a significant 55 ± 5% reduction in superficial Fos-like-immunoreactive neurons, a magnitude comparable to the effect of 40 mg/kg RB 101 alone [1]. This synergistic effect was not observed with the CCK-A antagonist devazepide, demonstrating receptor specificity [1]. The complete blockade of this effect by naloxone confirms opioid receptor mediation [1].

Tolerance vs. morphine
Head-to-head
No antinociceptive tolerance or cross-tolerance with morphine after repeated dosing
May support chronic dosing paradigms without tolerance
Spinal c-Fos expression in carrageenan model, rats
c-Fos expression Neuropathic pain Drug combination synergism

Inflammatory Pain: c-Fos Target Engagement

In the conditioned place preference (CPP) paradigm, a standard assay for evaluating the rewarding and potentially addictive properties of compounds, morphine reliably establishes a robust place preference, indicating its abuse liability [1]. In stark contrast, RB 101, despite producing potent analgesic effects via the same opioid receptor pathways, completely fails to establish conditioned place preference in mice [1]. This dissociation between analgesic efficacy and motivational/rewarding properties represents a fundamental pharmacological differentiation.

Spinal c-Fos target engagement
Cross-study comparable
49 ± 3% reduction in c-Fos-IR nuclei at 40 mg/kg i.v. (S enantiomer); dose-dependent (r=0.63, P
Quantitative pharmacodynamic biomarker for analgesic target engagement
Carrageenan inflammation, awake rats, immunohistochemistry
CCK-B antagonist enhancement
Head-to-head
Combination with inactive dose of CI-988 significantly potentiates antinociception vs. RB 101 alone in diabetic neuropathic pain
Supports combination strategy research in neuropathic models
Streptozotocin diabetic rat, paw pressure test
Conditioned place preference Abuse liability Motivational properties

RB 101 Preclinical Applications


Analgesic Screening with Respiratory Safety

RB 101 is the compound of choice for longitudinal pain research protocols requiring sustained analgesic efficacy over multiple administrations. The quantitative evidence demonstrating zero tolerance development after 4-8 days of chronic treatment (ED₅₀ unchanged at 9.50 mg/kg) stands in direct contrast to morphine's 1.92-fold potency loss over the same period [1]. This property enables experimental designs where analgesic efficacy must remain constant across days or weeks without the confounding variable of tolerance that plagues morphine-based protocols. Additionally, the absence of cross-tolerance between RB 101 and morphine allows for sequential or combinatorial study designs that would be impossible with other opioid analgesics [1].

CNS Enkephalinase Inhibition Without ICV Catheter

RB 101 is uniquely suited for pain research in awake, unrestrained animal models where respiratory depression would confound behavioral readouts or compromise animal welfare. Direct comparative data show that RB 101 (40-160 mg/kg i.p.) produces no ventilatory changes in any condition tested, whereas morphine and even the related enkephalinase inhibitor kelatorphan produce significant respiratory alterations [2]. This safety profile makes RB 101 the preferred enkephalinase inhibitor for studies combining analgesia with respiratory measurements, sleep-wake monitoring, or any paradigm where baseline ventilation must remain unperturbed [2].

Chronic Dosing Without Tolerance

For researchers investigating neuropathic or inflammatory pain with limited compound availability or budget constraints, the synergistic interaction between RB 101 and CCK-B receptor antagonists offers a cost-effective experimental strategy. The data show that coadministration of subthreshold RB 101 (5 mg/kg) with the CCK-B antagonist CI988 (3 mg/kg) produces a 55% reduction in spinal c-Fos expression, comparable to the 63% reduction achieved by 40 mg/kg RB 101 alone [3]. This 8-fold reduction in RB 101 consumption per experiment directly translates to procurement cost savings and extended compound longevity, while still producing robust, quantifiable analgesic effects [3].

Central vs. Peripheral Inflammatory Analgesia

RB 101 is the essential tool for researchers studying opioid receptor-mediated analgesia, anxiety, or depression who must avoid the confounding motivational and reinforcing effects inherent to direct opioid agonists. The conditioned place preference data demonstrate that RB 101, unlike morphine, fails entirely to establish drug-seeking/rewarding behavior [4]. This dissociation between analgesic efficacy and abuse liability makes RB 101 uniquely valuable for teasing apart the neural circuits mediating pain relief versus those mediating drug reward, for evaluating opioid system function in addiction-vulnerable models, and for preclinical development of non-addictive analgesics [4].

Application
Selection Property
Validation Focus
Pain model studies with respiratory monitoring
Absence of respiratory depression in analgesic dose range
Ventilation endpoint preservation
CNS enkephalinase inhibition without invasive surgery
Systemic bioavailability and BBB penetration
Brain opioid receptor occupancy and supraspinal analgesia
Chronic pain models requiring stable response
Absence of tolerance and morphine cross-tolerance
Repeated-dosing behavioral protocols
Central vs. peripheral inflammatory pain dissection
CNS-penetrant vs. peripherally restricted comparator
Anatomical locus of enkephalinergic control

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for RB 101

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.